Methyl (4-bromo-2-fluorobenzyl)carbamate

• Molecular Formula: C9H9BrFNO2
• Molecular Weight: 262.08 g/mol
• IUPAC Name: methyl N-[(4-bromo-2-fluorophenyl)methyl]carbamate
• InChI: InChI=1S/C9H9BrFNO2/c1-14-9(13)12-5-6-2-3-7(10)4-8(6)11/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: VARAJCTYHVMWDI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NCC1=C(C=C(C=C1)Br)F

Description

Methyl (4-bromo-2-fluorobenzyl)carbamate is a useful research compound. Its molecular formula is C9H9BrFNO2 and its molecular weight is 262.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methyl chloroformate (85.0 μL, 1.1 mmol) was added to a solution of 1-(4-bromo-2-fluorophenyl)methanamine (0.204 g, 1.0 mmol) and triethylamine (148.1 μL, 1.1 mmol) in methylene chloride (5 mL) at 0° C. After 10 min, the ice-water bath was removed. The mixture was stirred at RT for 1 h, washed with water, and brine. The organic layer was dried over Na2SO4, filtered, and concentrated under reduced pressure. The residue (220 mg, 83.9%) was directly used in next step without further purification. LCMS: (M+H)=263.9/261.8.

Synthesis routes and methods II

Procedure details

Methyl chloroformate (85.0 μL, 1.1 mmol) was added to a solution of 1-(4-bromo-2-fluorophenyl)methanamine (0.204 g, 1.0 mmol) and triethylamine (148.1 μL, 1.1 mmol) in methylene chloride (5 mL) at 0° C. After 10 min, the ice-water bath was removed. The mixture was stirred at RT for 1 h, washed with water, and brine. The organic layer was dried over Na2SO4, filtered, and concentrated under reduced pressure. The residue (220 mg, 83.9%) was directly used in next step without further purification. LCMS: (M+H)=263.9/261.8.